Cas no 13225-19-9 (Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside)

• Product Name: Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside
• CAS No: 13225-19-9
• MF: C₂₈H₃₀O₆
• MW: 462.534208774567
• CID: 119396
• Update Time: 2025-06-13

Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl2,3-bis-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
• methyl 2,3-di-O-benzyl-4,6-O-(R)-benzylidene-α-D-glucopyranoside
• METHYL-4,6-DI-O-BENZYLIDENE-2,3-DI-O-BENZYL-Α-D-GLUCOPYRANOSIDE
• Methyl 4,6-O-benzylidene-2,3-di-O-benzyl-a-D-glucopyranoside
• Methyl 2,3-bis-O-(phenylmethyl)-4,6-O-(phenylmethylene)-alpha-D-glucopyranoside
• Methyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-alpha-D-glucopyranoside
• (4aR,6S,7R,8S,8aR)-7,8-bis(benzyloxy)-6-methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine
• Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside

• Inchi： 1S/C28H30O6/c1-29-28-26(31-18-21-13-7-3-8-14-21)25(30-17-20-11-5-2-6-12-20)24-23(33-28)19-32-27(34-24)22-15-9-4-10-16-22/h2-16,23-28H,17-19H2,1H3/t23-,24-,25+,26-,27?,28+/m1/s1
• InChI Key： CVHUOBYFXKHVJR-GUONBBAESA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 583
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93 ºC (ethanol water )
• Boiling Point: 395.9±37.0 °C at 760 mmHg
• Flash Point: 221.9±17.1 °C
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins